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Compound of Interest

Compound Name:
3-(Propan-2-yl)-1H-pyrazol-4-

amine

Cat. No.: B13257138

Get Quote

Executive Summary
3-Isopropyl-1H-pyrazol-4-amine (CAS: 1006526-73-5) is a critical heterocyclic scaffold in the

development of ATP-competitive kinase inhibitors, particularly for targets such as Janus

Kinases (JAK) and Cyclin-Dependent Kinases (CDK). Its unique steric profile, provided by the

isopropyl group, combined with the hydrogen-bonding capability of the 4-amino moiety, makes

it an ideal pharmacophore for occupying the hinge region of kinase ATP-binding pockets.

This guide details a robust, three-step synthetic route designed for scalability and high purity

(>98%). The protocol utilizes readily available starting materials—3-methyl-2-butanone and

N,N-dimethylformamide dimethyl acetal (DMF-DMA)—avoiding the use of expensive or

unstable pyrazole precursors.

Retrosynthetic Analysis & Workflow
The synthesis is designed around the construction of the pyrazole core followed by

functionalization at the C4 position. The 4-amino group is installed via electrophilic nitration

followed by catalytic hydrogenation, ensuring regioselectivity and high yield.
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Step 3: Hydrogenation

H2 / Pd-C
(Reduction)
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Figure 1: Step-wise synthetic workflow from commodity starting materials to the target

aminopyrazole.

Experimental Protocols
Safety Pre-Read

Hydrazine Hydrate: Highly toxic and a suspected carcinogen. Handle in a fume hood.

Nitration: The reaction of pyrazoles with mixed acid is exothermic. Runaway temperatures

can lead to explosive decomposition. Maintain strict temperature controls (<10 °C).

Hydrogenation: Hydrogen gas is flammable. Ensure all equipment is grounded and free of

ignition sources.

Step 1: Synthesis of 3-Isopropyl-1H-pyrazole
This step constructs the pyrazole ring via a "one-pot, two-stage" sequence. The formation of

the enaminone intermediate activates the methyl ketone for cyclization with hydrazine.

Reagents:

3-Methyl-2-butanone (Isopropyl methyl ketone) [CAS: 563-80-4][1]
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N,N-Dimethylformamide dimethyl acetal (DMF-DMA) [CAS: 4637-24-5]

Hydrazine hydrate (50-60% or 80% solution) [CAS: 7803-57-8]

Ethanol (Absolute)

Procedure:

Enaminone Formation:

Charge a round-bottom flask with 3-methyl-2-butanone (1.0 equiv) and DMF-DMA (1.1

equiv).

Heat the mixture to reflux (approx. 90-100 °C bath temp) for 12–16 hours under nitrogen.

Process Check: Monitor by TLC or LCMS. Conversion is indicated by the disappearance

of the ketone and appearance of the UV-active enaminone.

Concentrate the reaction mixture under reduced pressure to remove excess DMF-DMA

and methanol byproduct. The residue (crude enaminone) is a yellow/orange oil.

Cyclization:

Dissolve the crude enaminone in Ethanol (5 mL/g of starting ketone).

Cool the solution to 0 °C.

Add Hydrazine hydrate (1.2 equiv) dropwise over 15 minutes. Caution: Exothermic.

Allow the mixture to warm to room temperature, then heat to reflux for 3 hours.

Concentrate the solvent under vacuum.

Workup: Dilute with water and extract with Ethyl Acetate (3x). Wash combined organics

with brine, dry over Na₂SO₄, and concentrate.

Purification: Distillation under reduced pressure or flash chromatography

(Hexanes/EtOAc) yields 3-isopropyl-1H-pyrazole as a colorless to pale yellow oil/solid.
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Step 2: Nitration to 3-Isopropyl-4-nitro-1H-pyrazole
Electrophilic aromatic substitution on the pyrazole ring occurs preferentially at the 4-position

(the most nucleophilic carbon).

Reagents:

3-Isopropyl-1H-pyrazole (from Step 1)

Sulfuric Acid (H₂SO₄), conc. (98%)

Nitric Acid (HNO₃), fuming (90%+) or conc. (70%)

Procedure:

Preparation: Place concentrated H₂SO₄ (5 mL/mmol of pyrazole) in a round-bottom flask

equipped with a thermometer and magnetic stir bar. Cool to 0 °C using an ice/salt bath.

Dissolution: Slowly add 3-isopropyl-1H-pyrazole to the acid. Note: This is exothermic; add

slowly to keep Temp < 10 °C.

Nitration:

Prepare a mixture of HNO₃ (1.1 equiv) and H₂SO₄ (1:1 v/v) in a separate vessel.

Add the mixed acid dropwise to the pyrazole solution, maintaining the internal temperature

strictly between 0–5 °C.

After addition, stir at 0–5 °C for 1 hour, then allow to warm to room temperature (20–25

°C) and stir for 2–4 hours.

Mechanism:[2][3][4] The acidic medium suppresses N-nitration or facilitates the

rearrangement of kinetically formed N-nitro species to the thermodynamic C4-nitro

product.

Quench: Pour the reaction mixture slowly onto crushed ice with vigorous stirring. The product

typically precipitates as a solid.[4][5]
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Isolation:

Filter the precipitate.[4][5][6]

If no precipitate forms (due to solubility), neutralize carefully with solid Na₂CO₃ or NaOH

solution to pH ~7 and extract with Ethyl Acetate.

Dry (Na₂SO₄) and concentrate.[5]

Yield: Expect >80% yield of a white to pale yellow solid.

Step 3: Reduction to 3-Isopropyl-1H-pyrazol-4-amine
Catalytic hydrogenation provides the cleanest conversion, avoiding iron or tin residues that can

interfere with downstream biological assays.

Reagents:

3-Isopropyl-4-nitro-1H-pyrazole

10% Palladium on Carbon (Pd/C) (50% wet)

Methanol or Ethanol

Hydrogen gas (H₂)

Procedure:

Setup: In a hydrogenation vessel (Parr shaker or balloon flask), dissolve the nitro-pyrazole

(1.0 equiv) in Methanol (10 mL/g).

Catalyst Addition: Add 10% Pd/C (10 wt% loading relative to substrate) under a nitrogen

blanket. Caution: Pd/C can ignite methanol vapors if dry; keep wet.

Hydrogenation:

Purge the vessel with Nitrogen (3x), then Hydrogen (3x).
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Stir vigorously under H₂ atmosphere (balloon pressure is usually sufficient; 30-50 psi for

faster kinetics) at room temperature for 4–12 hours.

Monitoring: LCMS should show complete conversion to the amine [M+H]+ = 126.

Workup:

Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with

Methanol.

Concentrate the filtrate under reduced pressure.

Final Product: The resulting 3-isopropyl-1H-pyrazol-4-amine is obtained as an off-white solid

or viscous oil.

Storage: Store under inert gas (Argon/Nitrogen) at -20 °C. Aminopyrazoles can oxidize

(darken) upon prolonged air exposure.

Analytical Data Summary
Compound

Expected 1H NMR (DMSO-
d6 or CDCl3)

MS (ESI+)

3-Isopropyl-1H-pyrazole

δ 12.5 (br s, 1H, NH), 7.5 (d,

1H), 6.1 (d, 1H), 2.9 (sept, 1H),

1.2 (d, 6H).

111 [M+H]⁺

3-Isopropyl-4-nitro-1H-pyrazole

δ 13.8 (br s, 1H, NH), 8.3 (s,

1H, C5-H), 3.5 (sept, 1H), 1.3

(d, 6H).

156 [M+H]⁺

3-Isopropyl-1H-pyrazol-4-

amine

δ 12.0 (br s, 1H, NH), 7.1 (s,

1H, C5-H), 4.2 (br s, 2H, NH2),

2.8 (sept, 1H), 1.15 (d, 6H).

126 [M+H]⁺

Note: NMR shifts may vary slightly depending on concentration and solvent acidity.
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Regioselectivity in Step 1
While the reaction of enaminones with hydrazine is generally selective for 3-substituted

pyrazoles, trace amounts of 5-isopropyl isomers are possible but chemically equivalent due to

tautomerism in the unsubstituted 1H-pyrazole.

Incomplete Nitration
If starting material remains after Step 2:

Ensure the temperature does not drop too low (<0 °C) during the warming phase.

Add an additional 0.2 equiv of HNO₃.

Do not heat above 50 °C, as this promotes oxidative degradation of the ring.

Catalyst Poisoning in Step 3
If hydrogenation stalls:

Ensure the nitro intermediate is free of sulfur residues (from H₂SO₄). Wash the organic

extract thoroughly with NaHCO₃ during the Step 2 workup.

Alternative Reduction: If Pd/C fails, use Iron powder (5 equiv) and Ammonium Chloride (5

equiv) in Ethanol/Water (3:1) at reflux for 2 hours. This is a robust alternative.
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Figure 2: Reduction Pathway of Nitro-Pyrazole
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(-NO2)

Nitroso Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b13257138?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-butanone
https://www.masterorganicchemistry.com/2018/04/30/electrophilic-aromatic-substitutions-2-nitration-and-sulfonation/
https://chem.libretexts.org/Workbench/LCDS_Organic_Chemistry_OER_Textbook_-_Todd_Trout/19%3A_Aldehydes_and_Ketones-_Nucleophilic_Addition_Reactions/19.10%3A_Nucleophilic_Addition_of_Hydrazine_-_The_Wolff-Kishner_Reaction
https://patents.google.com/patent/US6686501B2/en
https://patents.google.com/patent/US6686501B2/en
https://pdf.benchchem.com/1361/Minimizing_impurities_in_the_synthesis_of_1_isopropyl_3_methyl_4_nitro_1H_pyrazole.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10651134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10651134/
https://www.benchchem.com/product/b13257138/docs#technical-application-note-scalable-synthesis-of-3-isopropyl-1h-pyrazol-4-amine
https://www.benchchem.com/product/b13257138/docs#technical-application-note-scalable-synthesis-of-3-isopropyl-1h-pyrazol-4-amine
https://www.benchchem.com/product/b13257138/docs#technical-application-note-scalable-synthesis-of-3-isopropyl-1h-pyrazol-4-amine
https://www.benchchem.com/product/b13257138/docs#technical-application-note-scalable-synthesis-of-3-isopropyl-1h-pyrazol-4-amine
https://www.benchchem.com/product/b13257138?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13257138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13257138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

